Cas no 69907-27-3 (1-(2-Bromophenyl)-1H-pyrrole)

• Product Name: 1-(2-Bromophenyl)-1H-pyrrole
• CAS No: 69907-27-3
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• MDL: MFCD02665226
• CID: 522261
• PubChem ID: 2795554
• Update Time: 2025-10-22

1-(2-Bromophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenyl)-1H-pyrrole
• 1-(2-bromophenyl)pyrrole
• 1H-Pyrrole,1-(2-bromophenyl)-
• (2-bromophenyl)pyrrole
• 1-(2-bromo-phenyl)-1H-pyrrole
• 1-(2-bromophenyl)-pyrrole
• 1-(2-Bromphenyl)pyrrol
• 10(2'-bromophenyl)pyrrole
• 2-(1H-Pyrrol-1-yl)bromobenzene
• J-502956
• A866717
• SCHEMBL407577
• 1-(2-Bromophenyl)-1H-pyrrole, AldrichCPR
• ZB1728
• E85566
• 69907-27-3
• FT-0680252
• CS-0192280
• SB62960
• 2Y-0825
• MFCD02665226
• DTXSID50383774
• AKOS000126852
• BBL022305
• STK895532

• MDL： MFCD02665226
• Inchi： 1S/C10H8BrN/c11-9-5-1-2-6-10(9)12-7-3-4-8-12/h1-8H
• InChI Key： GFZKXLBCEOLJJH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C=CC=C1

Computed Properties

• Exact Mass: 220.98400
• Monoisotopic Mass: 220.984012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9
• XLogP3: 3

Experimental Properties

• Density: 1.38
• Boiling Point: 110 °C
• Flash Point: 131.5°C
• Refractive Index: 1.605
• PSA: 4.93000
• LogP: 3.23980

1-(2-Bromophenyl)-1H-pyrrole Security Information

• Hazard Statement： Harmful
• HazardClass：IRRITANT

Additional information on 1-(2-Bromophenyl)-1H-pyrrole

Introduction to 1-(2-Bromophenyl)-1H-pyrrole (CAS No: 69907-27-3)

1-(2-Bromophenyl)-1H-pyrrole, identified by its Chemical Abstracts Service (CAS) number 69907-27-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrole family, characterized by a five-membered aromatic ring containing one nitrogen atom. The presence of a bromine substituent at the 2-position of the phenyl ring introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for synthetic chemistry and drug discovery.

The structural motif of 1-(2-Bromophenyl)-1H-pyrrole combines the electron-deficient nature of the pyrrole ring with the electrophilic capability of the brominated phenyl group. This dual functionality allows for diverse chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings, which are pivotal in modern medicinal chemistry. The compound’s versatility has been leveraged in the development of novel therapeutic agents targeting various biological pathways.

In recent years, 1-(2-Bromophenyl)-1H-pyrrole has been extensively studied for its potential applications in medicinal chemistry. One of the most compelling areas of research involves its role as a key intermediate in the synthesis of bioactive molecules. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in cancer progression, such as tyrosine kinases and proteases. The bromine atom at the 2-position serves as an ideal handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores while maintaining structural integrity.

Moreover, 1-(2-Bromophenyl)-1H-pyrrole has found utility in the development of small-molecule probes for biochemical studies. Researchers have utilized this scaffold to design tools that can interact with specific protein targets, facilitating high-throughput screening and mechanistic investigations. The pyrrole ring’s ability to participate in hydrogen bonding and π-stacking interactions further enhances its suitability for designing molecules with high binding affinity and selectivity.

Recent advances in computational chemistry have also highlighted the importance of 1-(2-Bromophenyl)-1H-pyrrole as a virtual scaffold for drug design. Molecular modeling studies have demonstrated that modifications at the 2-position of the phenyl ring can fine-tune electronic properties, influencing binding modes and pharmacological activity. These insights have guided synthetic efforts toward optimizing lead compounds for clinical development.

The pharmaceutical industry has taken note of these developments, with several companies incorporating derivatives of 1-(2-Bromophenyl)-1H-pyrrole into their pipeline programs. Early-stage clinical trials have shown promising results for certain analogs, particularly those targeting neurological disorders and inflammatory conditions. The compound’s ability to modulate key signaling pathways while exhibiting favorable pharmacokinetic profiles makes it an attractive candidate for further investigation.

Beyond its pharmaceutical applications, 1-(2-Bromophenyl)-1H-pyrrole has been explored in materials science. Its conjugated system and aromaticity make it a candidate for organic electronic applications, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. While this area is still in its nascent stages, preliminary studies suggest that functionalized derivatives could exhibit enhanced charge transport properties.

The synthesis of 1-(2-Bromophenyl)-1H-pyrrole typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include bromination of an appropriately substituted phenylpyrrole derivative followed by purification via column chromatography or recrystallization techniques. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies, reducing waste and improving yields.

In conclusion, 1-(2-Bromophenyl)-1H-pyrrole (CAS No: 69907-27-3) represents a versatile and promising compound with broad applications across pharmaceuticals, biochemical research, and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists alike. As research continues to uncover new derivatives and applications, this compound is poised to remain at the forefront of innovation in chemical biology and drug discovery.